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Compound of Interest

Compound Name: Dioctanoyl peroxide

Cat. No.: B1594418

Introduction

Dioctanoyl peroxide (CAS No. 762-16-3), also known as caprylyl peroxide, is a diacyl organic
peroxide widely utilized as a radical initiator in polymerization processes, such as for poly(vinyl
chloride) and low-density polyethylene (LDPE).[1][2][3] Due to its chemical nature, it is a highly
reactive and potentially hazardous substance. These application notes provide detailed safety
protocols for handling dioctanoyl peroxide in a laboratory setting to minimize risks to
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Dioctanoyl peroxide is classified as an Organic Peroxide Type C or Type F, indicating it is
liable to explosive decomposition.[4] It is a strong oxidizing agent that can react violently with
reducing agents, sulfides, nitrides, and hydrides.[3][4] Contact with combustible materials, rust,
ashes, or other chemicals can lead to violent decomposition.[5]

Key hazard statements associated with dioctanoyl peroxide include:

H242: Heating may cause a fire.[4][6][7][8]

H315: Causes skin irritation.[4][6][7]

H319: Causes serious eye irritation.[4][6][7]

H360: May damage fertility or the unborn child.[8]
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e H411: Toxic to aquatic life with long lasting effects.[6][7]

The signal word for dioctanoyl peroxide is "Danger".[4]

Quantitative Data Summary

The physical and chemical properties of dioctanoyl peroxide are summarized in the table

below for easy reference.
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Property Value References
CAS Number 762-16-3 [2][41[9]
Molecular Formula C16H3004 [2][4]
Molecular Weight 286.41 g/mol [2]
Straw-colored or colorless to
Appearance pale yellow liquid; Crystalline
solid.[2][3][4][10]
Odor Sharp, pungent odor.[3][4][10]
Melting Point 29 °C [1][2][10]
Boiling Point 353.5 °C at 760 mmHg [1112]
Density 0.955 g/cm?3 [1][2]
Flash Point 149.3 °C [1]
- 7 pg/L at 20 °C (Practically
Water Solubility ) [11[3][10]
insoluble)
SADT is the lowest
temperature at which self-
accelerating decomposition
Self-Accelerating can occur for a substance in its 1]

Decomposition Temp. (SADT)

packaging. This value is
package-specific and must be
consulted from the supplier's
SDS.

Storage Temperature

Recommended: 2 -8 °C /36 -
46 °F

[6]7]

Experimental Protocols
Protocol 1: General Handling and Dispensing

This protocol outlines the standard procedure for safely handling and dispensing dioctanoyl

peroxide in a laboratory.
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. Risk Assessment and Preparation:

Review the Safety Data Sheet (SDS) thoroughly before starting any work.[12]

Ensure a chemical fume hood is available and functioning correctly.

Identify the location of the nearest safety shower, eyewash station, and fire extinguisher.
Prepare a designated work area and ensure it is free of combustible materials, heat sources,
and incompatible chemicals (e.g., reducing agents, strong acids/bases, transition metals).[5]

. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times:

Eye Protection: Chemical safety goggles and a face shield.[12][13]

Hand Protection: Nitrile rubber gloves (minimum 0.11 mm thickness) are recommended.
Always inspect gloves before use and use proper removal technique.[6][7]

Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
mandatory.[5][12][13]

. Handling Procedure:

Work exclusively within a chemical fume hood.

Use the smallest practical quantity for the experiment.[5][14]

Keep the dioctanoyl peroxide container in its original packaging and keep it closed when
not in use.[5]

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools for handling and dispensing.[5]

Never return unused peroxide to the original container to avoid contamination.[5]

. Storage:

Store in a dedicated, well-ventilated, cool area, away from sunlight and heat sources.[4][5][8]
[10] The recommended storage temperature is 2-8 °C.

Store separately from other chemicals, especially flammables and combustibles.

Ensure containers are tightly closed and stored upright in their original, non-metal
containers.[5][15]

. Spill and Emergency Procedures:

Spill:
Evacuate the area if the spill is large.
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For small spills, absorb the material immediately with an inert, moist diluent like vermiculite
or sand.[5] Do not use combustible absorbents like paper towels.

Collect the absorbed material using non-sparking tools and place it in a polyethylene bag or
open container.[5] Wet the contaminated material with water.[5]

Clean the spill area with water and detergent.[5]

Fire:

In case of a small fire, use a dry chemical, COz, or alcohol-resistant foam extinguisher. Do
not use portable extinguishers for anything other than very small fires.[4][6]

For larger fires, use a water spray or fog from a safe distance to cool the containers.[4]
Evacuate the area and alert emergency personnel. Fight the fire remotely due to the risk of
explosion.[8]

. Waste Disposal:

Contaminated materials and waste peroxide should be destroyed.

A common procedure is to dilute the peroxide slowly with an inert organic solvent to reduce
the active oxygen content to less than 1%, followed by incineration as chemical waste.[5]
Alternatively, peroxides can be hydrolyzed by slowly adding them to about ten times their
weight of a cold 10% sodium hydroxide solution with stirring over several hours.[4]

Always follow local, state, and federal regulations for hazardous waste disposal.[5]

Visualizations

Caption: Workflow for Safe Handling of Dioctanoyl Peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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